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Compound of Interest

Compound Name: LY2955303

Cat. No.: B608730 Get Quote

Technical Support Center: LY2955303
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of LY2955303. Below you

will find frequently asked questions, troubleshooting guides, and experimental protocols to

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store LY2955303 powder?

A: LY2955303 powder should be stored at -20°C for long-term stability, where it can be kept for

up to 3 years. For shorter periods, storage at 4°C is acceptable for up to 2 years.[1]

Q2: What is the recommended solvent for dissolving LY2955303?

A: The recommended solvent is Dimethyl Sulfoxide (DMSO). LY2955303 is soluble in DMSO

up to 30 mg/mL (51.84 mM).[1] For some applications, solubility up to 20 mM in DMSO has

also been reported.[2]

Q3: How should I prepare and store stock solutions of LY2955303?

A: To prepare a stock solution, dissolve LY2955303 powder in newly opened, high-purity

DMSO.[1] It is noted that hygroscopic DMSO can significantly impact the solubility of the

product.[1] To aid dissolution, ultrasonic treatment and warming may be necessary.[1] Once
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dissolved, it is crucial to aliquot the stock solution into single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1]

Q4: What are the recommended storage conditions for LY2955303 stock solutions?

A: For long-term storage, LY2955303 stock solutions in DMSO should be stored at -80°C,

where they are stable for up to 2 years.[1] For shorter-term storage, -20°C is suitable for up to

1 year.[1]

Q5: Is LY2955303 sensitive to light?

A: While specific photostability data for LY2955303 is not readily available, compounds of the

retinoid class are known to be susceptible to degradation upon exposure to light. Therefore, it

is recommended to protect both the solid compound and its solutions from light. Store in amber

vials or wrap containers in foil.

Q6: Is LY2955303 powder hygroscopic?

A: There is no specific data on the hygroscopicity of LY2955303 powder. However, it is good

laboratory practice to handle all powdered compounds in a low-humidity environment and to

tightly seal containers after use to prevent moisture uptake, which could affect stability and

weighing accuracy.

Q7: How stable is LY2955303 in aqueous solutions or cell culture media?

A: Specific stability data for LY2955303 in aqueous buffers or cell culture media is limited.

Retinoids, in general, can be unstable in aqueous environments, especially in serum-free

media. It is advisable to prepare fresh dilutions in your experimental buffer or media from the

DMSO stock solution immediately before use. For experiments in serum-free conditions, the

addition of a carrier protein like bovine serum albumin (BSA) may help to stabilize the

compound.
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Issue Possible Cause Recommended Solution

Precipitation of LY2955303 in

cell culture medium upon

dilution from DMSO stock.

1. Low solubility of LY2955303

in aqueous media. 2. High final

concentration of DMSO in the

medium. 3. Interaction with

components in the cell culture

medium.

1. Ensure the final

concentration of LY2955303

does not exceed its solubility

limit in the medium. Perform a

solubility test in your specific

medium if necessary. 2. Keep

the final DMSO concentration

in the culture medium low,

typically below 0.5%, as higher

concentrations can be toxic to

cells and may cause

precipitation of less soluble

compounds. 3. When diluting

the DMSO stock, add it to the

medium dropwise while gently

vortexing to ensure rapid

mixing and prevent localized

high concentrations that can

lead to precipitation. Pre-

warming the medium to 37°C

may also help.

Inconsistent or unexpected

experimental results.

1. Degradation of LY2955303

due to improper storage or

handling. 2. Repeated freeze-

thaw cycles of the stock

solution. 3. Exposure to light.

1. Ensure that both the solid

compound and stock solutions

are stored at the

recommended temperatures

and protected from light. 2.

Always aliquot stock solutions

into single-use volumes to

avoid repeated freeze-thaw

cycles. 3. Minimize exposure

of the compound and its

solutions to light during all

handling steps. Use amber

tubes and work under subdued
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lighting conditions when

possible.

Difficulty dissolving LY2955303

powder in DMSO.

1. Low-quality or hygroscopic

DMSO. 2. Insufficient mixing.

1. Use newly opened, high-

purity, anhydrous DMSO. 2.

Use sonication and/or gentle

warming to aid dissolution.[1]

Quantitative Data Summary
Table 1: Storage Conditions and Stability of LY2955303

Form
Storage

Temperature
Stability Duration Source

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

In Solvent (DMSO) -20°C 1 year [1]

Table 2: Solubility of LY2955303

Solvent Solubility Source

DMSO 30 mg/mL (51.84 mM) [1]

DMSO 20 mM [2]

Experimental Protocols
Protocol 1: Preparation of LY2955303 Stock Solution

Equilibrate the vial of LY2955303 powder to room temperature before opening to prevent

condensation.
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Using a calibrated scale, weigh the desired amount of LY2955303 powder in a sterile

microcentrifuge tube.

Add the appropriate volume of new, high-purity DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM).

To facilitate dissolution, vortex the solution and, if necessary, sonicate the tube in a water

bath or gently warm it.[1] Visually inspect to ensure that all the powder has dissolved.

Once completely dissolved, aliquot the stock solution into single-use, light-protected (e.g.,

amber) tubes.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.[1]

Visualizations

Storage of Solid Compound Stock Solution Preparation Stock Solution Storage Experimental Use

Store LY2955303 Powder
-20°C (long-term) or 4°C (short-term)

Protect from light
Weigh Powder Add High-Purity DMSO Dissolve

(Vortex, Sonicate, Warm if needed) Aliquot into Single-Use Tubes
Store Stock Solution

-80°C (long-term) or -20°C (short-term)
Protect from light

Dilute in Aqueous Buffer/Medium
(Prepare Fresh) Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and storage of LY2955303.
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Potential Causes

Solutions

Precipitation Observed in Medium?

Concentration too high?

Yes

High DMSO concentration?

No

Lower final concentration

Yes

Poor mixing?

No

Keep final DMSO < 0.5%

Yes

Add stock dropwise to pre-warmed medium with vortexing

Yes

Issue Resolved

ResolvedResolvedResolved

Click to download full resolution via product page

Caption: Troubleshooting guide for LY2955303 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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